Cas no 2044706-45-6 (Morpholine, 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-6-methyl-, hydrochloride (1:1), (2R,6R)-)

• Product Name: Morpholine, 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-6-methyl-, hydrochloride (1:1), (2R,6R)-
• CAS No: 2044706-45-6
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• CID: 5163169
• Update Time: 2025-05-23

Morpholine, 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-6-methyl-, hydrochloride (1:1), (2R,6R)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-6-methyl-, hydrochloride (1:1), (2R,6R)-

• Inchi： 1S/C10H15N3O2.ClH/c1-6-4-11-5-8(14-6)10-12-9(13-15-10)7-2-3-7;/h6-8,11H,2-5H2,1H3;1H/t6-,8-;/m1./s1
• InChI Key： CBVYGOAKZHDRST-CIRBGYJCSA-N
• SMILES： C[C@@H]1CNC[C@H](C2ON=C(C3CC3)N=2)O1.Cl

Additional information on Morpholine, 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-6-methyl-, hydrochloride (1:1), (2R,6R)-

Morpholine, 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-6-methyl-, hydrochloride (1:1), (2R,6R)-

The compound Morpholine, 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-6-methyl-, hydrochloride (1:1), (2R,6R)-, with the CAS number 2044706-45-6, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure and unique properties, which make it a valuable tool in the development of advanced materials and therapeutic agents.

The molecular structure of this compound is characterized by a morpholine ring system substituted with a 3-cyclopropyl group at the 5-position of a 1,2,4-oxadiazole moiety. The presence of the cyclopropyl group introduces interesting steric and electronic effects that can influence the compound's reactivity and stability. Additionally, the hydrochloride salt form ensures optimal solubility and bioavailability in various applications.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Researchers have explored its role as a building block in the synthesis of bioactive molecules with potential applications in treating various diseases. For instance, its ability to act as a versatile scaffold has been leveraged in designing inhibitors for key enzymes involved in cancer progression and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its stereochemistry. The specific configuration at the (2R,6R) positions plays a critical role in determining its pharmacokinetic properties. Advanced computational methods have been employed to study the stereochemical outcomes during synthesis and their impact on biological activity.

In terms of synthesis pathways, this compound can be prepared through a variety of routes that involve multi-component reactions or stepwise assembly strategies. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for constructing its chiral centers.

Moreover, this compound has shown promise in materials science applications. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials are being explored for their potential in gas storage and catalysis.

The latest research also points to its potential as an intermediate in the synthesis of more complex molecules with enhanced functionality. By incorporating this compound into larger frameworks or conjugated systems, scientists aim to develop materials with tailored electronic properties suitable for optoelectronic devices.

In conclusion, Morpholine derivatives like this one continue to be a focal point for innovation across multiple disciplines. Their unique structural features and versatile reactivity make them invaluable tools for advancing both fundamental research and practical applications.